Cas no 1429903-44-5 ([3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester)

• Product Name: [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester
• CAS No: 1429903-44-5
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD24038569
• CID: 5560347
• Update Time: 2025-10-30

[3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester
• methyl 2-(3-isopentylureido)acetate

• MDL： MFCD24038569
• Inchi： 1S/C9H18N2O3/c1-7(2)4-5-10-9(13)11-6-8(12)14-3/h7H,4-6H2,1-3H3,(H2,10,11,13)
• InChI Key： LGAPGBUVQGVCBI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC(NCCC(C)C)=O

Additional information on [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester

Introduction to [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester (CAS No. 1429903-44-5)

[3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1429903-44-5, is a derivative of urea and exhibits unique chemical properties that make it valuable in various scientific applications. The molecular structure of this compound incorporates a methyl ester group and a ureido moiety, which contribute to its reactivity and potential utility in synthetic chemistry and drug development.

The synthesis of [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester involves meticulous chemical processes that ensure high purity and yield. The presence of the 3-Methyl-butyl side chain enhances the compound's solubility in organic solvents, making it more amenable to various reaction conditions. This characteristic is particularly useful in pharmaceutical synthesis, where solubility can significantly impact the bioavailability and efficacy of drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The ureido group, in particular, has been identified as a key structural element in several bioactive molecules. Research indicates that ureido derivatives can interact with biological targets in unique ways, potentially leading to the development of novel therapeutic agents. [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester is being investigated for its potential role in modulating various biological pathways, including those involved in inflammation and pain management.

The compound's chemical stability under different conditions has also been a subject of extensive study. Studies have shown that [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester maintains its structural integrity under controlled temperatures and pH levels, making it suitable for long-term storage and transport. This stability is crucial for pharmaceutical applications, where maintaining the integrity of active ingredients is essential for ensuring product efficacy.

One of the most compelling aspects of [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as intermediates to synthesize larger, more intricate structures with specific biological activities. The versatility of this compound lies in its ability to undergo various chemical transformations while retaining key functional groups that are essential for biological interactions.

The use of computational modeling has further enhanced the understanding of [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester's properties. Advanced computational techniques allow researchers to predict how this compound might behave in different environments and how it might interact with biological targets. These predictions are invaluable for guiding experimental design and optimizing synthetic routes.

In clinical research, [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester has been tested in various preclinical models to assess its potential therapeutic benefits. Preliminary results suggest that this compound may have significant applications in treating chronic inflammatory conditions and neurological disorders. The ability of the methyl ester group to enhance metabolic stability while maintaining bioactivity makes it an attractive candidate for further development.

The environmental impact of synthesizing and using [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester has also been considered. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of pharmaceutical compounds aligns with environmental regulations and promotes sustainable chemistry.

The future prospects for [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester are promising, with ongoing research aimed at uncovering new applications and improving its properties. As our understanding of biological systems continues to evolve, so too will the ways in which this compound can be utilized. Whether as an intermediate in drug synthesis or as a lead compound itself, [3-(3-Methyl-butyl)-ureido]-acetic acid methyl ester represents a significant advancement in chemical biology.